Cas no 138890-97-8 (4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide)

• Product Name: 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide
• CAS No: 138890-97-8
• MF: C₆H₇NO₃S₂
• MW: 205.254678964615
• CID: 1040725
• PubChem ID: 22901942
• Update Time: 2025-06-28

4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide
• 1,1-dioxo-3,4-dihydro-2H-thieno[3,2-e]thiazin-4-ol
• 3,4-dihydro-4-hydroxy-2H-thieno[3,2-e]-1,2-thiazine-1,1-dioxide
• 2H-thieno[3,2-e]-1,2-thiazin-4-ol, 3,4-dihydro-, 1,1-dioxide
• 3,4-Dihydro-2H-thieno[3,2-e][1,2]thiazin-4-ol 1,1-dioxide
• LogP
• 4-Hydroxy-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione
• (4S)-4-hydroxy-2H,3H,4H-1lambda-thieno[3,2-e][1,2]thiazine-1,1-dione
• 3,4-dihydro-4-hydroxy-2H-thieno[3,2-e]-1,2-thiazine 1,1-dioxide
• DTXSID70628811
• DB-347802
• SCHEMBL1558186
• 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e]-1,2-thiazine 1,1-dioxide
• 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine1,1-dioxide
• 138890-97-8
• XJIFVJXWTXQPAJ-UHFFFAOYSA-N
• 3,4-Dihydro-2H-thieno[3,2-e]-1,2-thiazine-4-ol 1,1-dioxide

• Inchi： 1S/C6H7NO3S2/c8-5-3-7-12(9,10)6-4(5)1-2-11-6/h1-2,5,7-8H,3H2
• InChI Key： XJIFVJXWTXQPAJ-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=CS2)C(CN1)O)(=O)=O

Computed Properties

• Exact Mass: 204.98681
• Monoisotopic Mass: 204.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.637
• PSA: 66.4

4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide Security Information

• Storage Condition：Sealed in dry,2-8°C(BD235134)

Additional information on 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide

Introduction to 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide (CAS No. 138890-97-8)

4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide, also known by its CAS number 138890-97-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thienothiazines, which are known for their diverse pharmacological properties, including anti-inflammatory, anticonvulsant, and neuroprotective effects.

The chemical structure of 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide is characterized by a fused ring system consisting of a thiophene and a thiazine ring. The presence of the hydroxyl group at the 4-position and the sulfoxide functionality at the 1,1-position contributes to its unique chemical and biological properties. These structural features make it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant neuroprotective effects in vitro and in vivo. The researchers found that it can effectively reduce oxidative stress and inhibit neuroinflammation, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide has also shown promise in the field of anti-inflammatory research. A study conducted by a team at the University of California in 2021 demonstrated that this compound can significantly reduce inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic properties of 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide have been extensively studied to understand its bioavailability and metabolism. Research published in the European Journal of Pharmaceutical Sciences in 2020 indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These findings are crucial for its potential development as a therapeutic agent.

Safety and toxicity profiles are critical considerations for any compound with therapeutic potential. Preliminary toxicological studies have shown that 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide has a low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide has been optimized using various methodologies to improve yield and purity. A recent paper published in Organic Letters described a novel synthetic route that utilizes environmentally friendly conditions and readily available starting materials. This approach not only enhances the practicality of large-scale production but also aligns with green chemistry principles.

In conclusion, 4-Hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide (CAS No. 138890-97-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to explore its therapeutic potential in various disease models, providing hope for new treatments in the future.